![molecular formula C17H19N3O2 B7510124 N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide](/img/structure/B7510124.png)
N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide, also known as JNJ-40411813, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxamide derivatives and has been found to have a wide range of biological activities.
Mechanism of Action
N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide works by inhibiting the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC activity, this compound can alter the expression of genes involved in various biological processes, leading to the observed biological effects.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to have anti-tumor properties, inhibiting the growth of various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. However, one limitation is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the study of N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide. One area of interest is its potential use in combination with other drugs for the treatment of various neurological disorders and cancer. Another potential direction is the development of more potent and soluble analogs of this compound for use in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.
Synthesis Methods
The synthesis of N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide involves a multi-step process that includes the reaction of 2-methoxyphenylacetic acid with 2-bromo-4-picoline, followed by the reaction with pyrrolidine-1-carboxylic acid and then the final reaction with 2,2,2-trifluoroacetic acid. The resulting compound is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential use in the treatment of cancer, as it has been found to have anti-tumor properties.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-22-16-7-3-2-5-14(16)19-17(21)20-12-4-6-15(20)13-8-10-18-11-9-13/h2-3,5,7-11,15H,4,6,12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKQGZVHZCVLRPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)N2CCCC2C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.